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Compound of Interest

Compound Name: Pandamarilactonine B

Cat. No.: B1156770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Pandamarilactonine B, a pyrrolidine alkaloid isolated from the leaves of Pandanus

amaryllifolius. The structural elucidation of this natural product was primarily achieved through

a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)

spectroscopy, and Mass Spectrometry (MS). This document collates the available

spectroscopic information and presents it in a structured format for ease of reference and

comparison.

Chemical Structure
Pandamarilactonine B is a diastereomer of Pandamarilactonine A and has been found to exist

as a racemate in its natural form. Its structure features a pyrrolidinyl α,β-unsaturated γ-lactone

moiety and a γ-alkylidene α,β-unsaturated γ-lactone residue. The relative stereochemistry of

Pandamarilactonine B was initially proposed based on spectroscopic analysis and later

revised through total synthesis.

Spectroscopic Data
The following tables summarize the key spectroscopic data for Pandamarilactonine B.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a cornerstone technique for the structural elucidation of organic

molecules, providing detailed information about the carbon-hydrogen framework.

Table 1: ¹H NMR Spectroscopic Data for Pandamarilactonine B

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Data unavailable in

search results

Table 2: ¹³C NMR Spectroscopic Data for Pandamarilactonine B

Position Chemical Shift (δ, ppm)

Data unavailable in search results

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule by

measuring the absorption of infrared radiation.

Table 3: IR Spectroscopic Data for Pandamarilactonine B

Wavenumber (cm⁻¹) Assignment

Data unavailable in search results

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and elemental composition of a

compound, as well as to gain structural information from its fragmentation pattern.

Table 4: Mass Spectrometry Data for Pandamarilactonine B
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m/z Relative Intensity (%) Assignment

Data unavailable in search

results

Experimental Protocols
Detailed experimental protocols are crucial for the replication of scientific findings and for the

comparison of data across different studies.

Isolation of Pandamarilactonine B
Pandamarilactonine B is typically isolated from the leaves of Pandanus amaryllifolius. The

general procedure involves:

Extraction: The dried and powdered leaves are extracted with a suitable solvent, such as

methanol or ethanol.

Partitioning: The crude extract is then subjected to liquid-liquid partitioning to separate

compounds based on their polarity.

Chromatography: The alkaloid fraction is further purified using a combination of

chromatographic techniques, such as silica gel column chromatography and high-

performance liquid chromatography (HPLC), to yield pure Pandamarilactonine B.

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra are typically recorded on a high-field NMR

spectrometer (e.g., 400 or 500 MHz) using a deuterated solvent such as chloroform-d

(CDCl₃) or methanol-d₄ (CD₃OD). Chemical shifts are reported in parts per million (ppm)

relative to a residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

IR Spectroscopy: IR spectra are commonly obtained using a Fourier-transform infrared

(FTIR) spectrometer. The sample can be prepared as a thin film on a salt plate (e.g., NaCl or

KBr) or as a KBr pellet.
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Mass Spectrometry: High-resolution mass spectra are often acquired using techniques such

as Fast Atom Bombardment (FAB-MS) or Electrospray Ionization (ESI-MS) to determine the

accurate mass and molecular formula of the compound.

Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the isolation and spectroscopic

characterization of a natural product like Pandamarilactonine B.
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Caption: Workflow for the Isolation and Spectroscopic Characterization of Pandamarilactonine
B.

To cite this document: BenchChem. [Spectroscopic Data of Pandamarilactonine B: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1156770#spectroscopic-data-of-pandamarilactonine-
b-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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